3-Ethynylbenzoyl chloride
Cat. No. B137768
M. Wt: 164.59 g/mol
InChI Key: LHAMNFYQGUXJTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:1](#[CH:2])[c:3]1[cH:4][c:5]([C:6](=[O:7])[Cl:8])[cH:9][cH:10][cH:11]1.[CH2:12]([CH3:13])[NH:14][CH2:15][CH3:16].[Cl:17][CH2:18][Cl:19]>>[C:1](#[CH:2])[c:3]1[cH:4][c:5]([C:6](=[O:7])[N:14]([CH2:12][CH3:13])[CH2:15][CH3:16])[cH:9][cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C#Cc1cccc(C(=O)Cl)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCNCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C#Cc1cccc(C(=O)N(CC)CC)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
